Cas no 1172938-74-7 (1-(butan-2-yl)-3-methyl-1H-pyrazole)

1-(butan-2-yl)-3-methyl-1H-pyrazole structure
1172938-74-7 structure
Product Name:1-(butan-2-yl)-3-methyl-1H-pyrazole
CAS No:1172938-74-7
MF:C8H14N2
MW:138.210161685944
MDL:MFCD09701704
CID:3159156
PubChem ID:25247747
Update Time:2025-04-21

1-(butan-2-yl)-3-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-sec-butyl-3-methyl-1H-pyrazole
    • 1-(butan-2-yl)-3-methyl-1H-pyrazole
    • 1172938-74-7
    • 1-(Sec-butyl)-3-methyl-1h-pyrazole
    • EN300-231536
    • CS-0295670
    • 3-METHYL-1-(SEC-BUTYL)PYRAZOLE
    • AKOS005168003
    • 1-butan-2-yl-3-methylpyrazole
    • STK352065
    • SCHEMBL2936655
    • MDL: MFCD09701704
    • Inchi: 1S/C8H14N2/c1-4-8(3)10-6-5-7(2)9-10/h5-6,8H,4H2,1-3H3
    • InChI Key: NTAJPPAJQLYKBR-UHFFFAOYSA-N
    • SMILES: N1(C=CC(C)=N1)C(C)CC

Computed Properties

  • Exact Mass: 138.115698455g/mol
  • Monoisotopic Mass: 138.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 103
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 17.8Ų

1-(butan-2-yl)-3-methyl-1H-pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB501092-250 mg
1-Sec-butyl-3-methyl-1H-pyrazole
1172938-74-7
250MG
€231.60 2022-03-01
abcr
AB501092-1 g
1-Sec-butyl-3-methyl-1H-pyrazole
1172938-74-7
1g
€398.20 2022-03-01
abcr
AB501092-5 g
1-Sec-butyl-3-methyl-1H-pyrazole
1172938-74-7
5g
€974.50 2022-03-01
Enamine
EN300-231536-0.05g
1-(butan-2-yl)-3-methyl-1H-pyrazole
1172938-74-7 95%
0.05g
$69.0 2024-06-20
Enamine
EN300-231536-0.1g
1-(butan-2-yl)-3-methyl-1H-pyrazole
1172938-74-7 95%
0.1g
$105.0 2024-06-20
Enamine
EN300-231536-0.25g
1-(butan-2-yl)-3-methyl-1H-pyrazole
1172938-74-7 95%
0.25g
$149.0 2024-06-20
Enamine
EN300-231536-0.5g
1-(butan-2-yl)-3-methyl-1H-pyrazole
1172938-74-7 95%
0.5g
$284.0 2024-06-20
Enamine
EN300-231536-1.0g
1-(butan-2-yl)-3-methyl-1H-pyrazole
1172938-74-7 95%
1.0g
$385.0 2024-06-20
Enamine
EN300-231536-2.5g
1-(butan-2-yl)-3-methyl-1H-pyrazole
1172938-74-7 95%
2.5g
$754.0 2024-06-20
Enamine
EN300-231536-5.0g
1-(butan-2-yl)-3-methyl-1H-pyrazole
1172938-74-7 95%
5.0g
$1115.0 2024-06-20
Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.